Cas no 1157345-68-0 (Benzenemethanol, 3-[(cyclopropylmethyl)amino]-)

• Product Name: Benzenemethanol, 3-[(cyclopropylmethyl)amino]-
• CAS No: 1157345-68-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5176793
• Update Time: 2025-07-15

Benzenemethanol, 3-[(cyclopropylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• {3-[(cyclopropylmethyl)amino]phenyl}methanol
• (3-((Cyclopropylmethyl)amino)phenyl)methanol
• Benzenemethanol, 3-[(cyclopropylmethyl)amino]-

• Inchi： 1S/C11H15NO/c13-8-10-2-1-3-11(6-10)12-7-9-4-5-9/h1-3,6,9,12-13H,4-5,7-8H2
• InChI Key： CJMNETUMLVOYSM-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Additional information on Benzenemethanol, 3-[(cyclopropylmethyl)amino]-

Benzenemethanol, 3-[(cyclopropylmethyl)amino]- (CAS No. 1157345-68-0): A Comprehensive Overview

Benzenemethanol, 3-[(cyclopropylmethyl)amino]-, identified by its CAS number 1157345-68-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by a benzyl alcohol backbone substituted with a cyclopropylmethylamino group, has garnered attention due to its structural uniqueness and potential applications in drug development.

The structural motif of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- combines the versatility of benzyl alcohol with the steric and electronic properties of the cyclopropylmethylamino moiety. This combination positions the compound as a valuable intermediate in the synthesis of more complex pharmacophores. The cyclopropyl group, known for its ability to modulate metabolic stability and binding affinity, adds a layer of complexity that is often exploited in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate cyclopropyl groups due to their favorable pharmacokinetic profiles. The cyclopropylmethylamino substituent in Benzenemethanol, 3-[(cyclopropylmethyl)amino]- not only introduces steric hindrance but also influences the electronic distribution of the molecule, making it a promising candidate for further derivatization.

The synthesis of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- typically involves multi-step organic transformations, starting from readily available precursors such as benzaldehyde and cyclopropanecarboxaldehyde. The key step in the synthesis often involves an aminoalkylation reaction, where the cyclopropylmethylamine moiety is introduced onto the benzyl alcohol scaffold. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantioselectivity in these transformations.

The pharmacological potential of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- has been explored in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways and neurotransmitter systems. Preliminary studies indicate that derivatives of this compound exhibit promising activities in models of pain relief and neuroprotection.

One of the most intriguing aspects of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- is its potential as a scaffold for drug discovery. The presence of both hydroxyl and amino functional groups allows for diverse chemical modifications, enabling the exploration of a wide range of biological activities. Researchers have utilized computational modeling and high-throughput screening techniques to identify novel analogs with enhanced potency and selectivity.

The role of computational chemistry in the study of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- cannot be overstated. Molecular docking simulations have been instrumental in understanding how this compound interacts with biological targets at the molecular level. These studies have provided insights into the binding modes and key interactions that contribute to its pharmacological effects.

In addition to its potential as an active pharmaceutical ingredient (API), Benzenemethanol, 3-[(cyclopropylmethyl)amino]- has shown promise as a building block for more complex molecules. Its unique structural features make it a valuable starting point for the synthesis of peptidomimetics and other bioactive compounds. The ability to fine-tune its properties through chemical modification opens up numerous possibilities for developing next-generation therapeutics.

The industrial production of Benzenemethanol, 3-[(cyclopropylmethyl)amino]- is also an area of active research. Process chemists are focusing on developing scalable synthetic routes that are both cost-effective and environmentally sustainable. Green chemistry principles are being integrated into these processes to minimize waste and reduce energy consumption.

The future directions for research on Benzenemethanol, 3-[(cyclopropylmethyl)amino]- are multifaceted. Further exploration of its pharmacological profile is warranted, particularly in areas such as oncology and neurodegenerative diseases. Additionally, investigating its potential as a prodrug or prodrug precursor could open up new avenues for therapeutic intervention.

In conclusion, Benzenemethanol, 3-[(cyclopropylmethyl)amino]-, CAS No. 1157345-68-0, is a compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse chemical properties make it an attractive candidate for further exploration. As our understanding of its pharmacological effects continues to grow, so too will its importance in the discovery and development of novel therapeutics.